Cas no 2228206-97-9 (2-(thiolan-3-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(thiolan-3-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228206-97-9
• MF: C₆H₁₁FO₂S₂
• MW: 198.278743028641
• CID: 6299321
• PubChem ID: 165885826
• Update Time: 2025-10-28

2-(thiolan-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(thiolan-3-yl)ethane-1-sulfonyl fluoride
• 2228206-97-9
• EN300-2003516

• Inchi： 1S/C6H11FO2S2/c7-11(8,9)4-2-6-1-3-10-5-6/h6H,1-5H2
• InChI Key： GGBLRARLNARWKZ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)CCS(=O)(=O)F

Computed Properties

• Exact Mass: 198.01845010g/mol
• Monoisotopic Mass: 198.01845010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.8Ų

Additional information on 2-(thiolan-3-yl)ethane-1-sulfonyl fluoride

2-(Thiolan-3-yl)ethane-1-sulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 2228206-97-9, commonly referred to as 2-(thiolan-3-yl)ethane-1-sulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug design and development. In recent years, advancements in synthetic methodologies and computational modeling have shed new light on the properties and functionalities of 2-(thiolan-3-yl)ethane-1-sulfonyl fluoride, making it a subject of interest for researchers worldwide.

2-(Thiolan-3-yl)ethane-1-sulfonyl fluoride is characterized by its sulfonyl fluoride group attached to a thiolane ring. The thiolane moiety, a five-membered ring containing sulfur, contributes to the compound's stability and reactivity. Recent studies have highlighted the importance of such structures in modulating enzyme activity, particularly in the context of protease inhibitors. The sulfonyl fluoride group is known for its ability to act as a leaving group, facilitating various biochemical transformations. This dual functionality makes 2-(thiolan-3-yl)ethane-1-sulfonyl fluoride a versatile building block in medicinal chemistry.

One of the most promising applications of 2-(thiolan-3-yl)ethane-1-sulfonyl fluoride lies in its potential as a precursor for the synthesis of bioactive molecules. Researchers have employed this compound in the development of novel inhibitors targeting key enzymes involved in disease pathways. For instance, recent findings suggest that derivatives of this compound exhibit potent inhibitory activity against certain proteases, which are implicated in conditions such as cancer and neurodegenerative diseases. These discoveries underscore the importance of 2-(thiolan-3-yl)ethane-1-sulfonyl fluoride as a valuable tool in drug discovery.

The synthesis of 2-(thiolan-3-yl)ethane-1-sulfonyl fluoride involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Recent advancements in catalytic methods have enabled more efficient and selective routes to this compound, reducing production costs and enhancing scalability. These improvements are critical for meeting the growing demand for such specialized chemicals in both academic and industrial settings.

In terms of physical properties, 2-(thiolan-3-yl)ethane-1-sulfonyl fluoride exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility profile indicates moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, making it suitable for various laboratory applications. The compound's stability under physiological conditions has also been evaluated, with results suggesting that it maintains its integrity under mild aqueous conditions.

From an environmental perspective, understanding the fate and transport of 2-(thiolan-3